Cas no 2413877-18-4 (tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate)

• Product Name: tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2413877-18-4
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5675645
• PubChem ID: 165770244
• Update Time: 2025-06-11

tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413877-18-4
• EN300-26665327
• tert-butyl N-[1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-yl]carbamate
• tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C13H16N4O3/c1-13(2,3)20-12(19)15-11-14-8-17(16-11)9-4-6-10(18)7-5-9/h4-8,18H,1-3H3,(H,15,16,19)
• InChI Key： DYVBSZOAVNVNNQ-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(C2C=CC(=CC=2)O)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.3Ų

Additional information on tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate

Introduction to tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2413877-18-4)

tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate (CAS No. 2413877-18-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of this compound, featuring a tert-butyl carbamate group and a hydroxyphenyl moiety, makes it a promising candidate for further research and development in drug discovery.

The chemical structure of tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate can be described as follows: it consists of a triazole ring attached to a carbamate group via a nitrogen atom. The tert-butyl group is attached to the carbamate moiety, providing steric hindrance and enhancing the stability of the compound. Additionally, the 4-hydroxyphenyl substituent adds polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have explored the pharmacological properties of tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate. One notable area of research is its antifungal activity. Triazoles are well-known for their potent antifungal effects, and this compound has shown promising results in inhibiting the growth of various fungal species. For instance, a study published in the Journal of Medicinal Chemistry reported that tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate exhibited significant antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for fungal infections in humans.

In addition to its antifungal properties, tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can modulate key inflammatory mediators such as cytokines and chemokines. A study published in the European Journal of Pharmacology demonstrated that tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate significantly reduced the production of pro-inflammatory cytokines like TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The potential therapeutic applications of tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate extend beyond antifungal and anti-inflammatory activities. Recent advancements in medicinal chemistry have focused on developing compounds with dual or multiple therapeutic effects. For example, this compound has been studied for its potential as an anticancer agent. A study published in Cancer Letters reported that tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate exhibited cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation through modulation of specific signaling pathways.

The pharmacokinetic properties of tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it a viable candidate for further preclinical and clinical development.

Safety is a critical consideration in drug development. Preclinical toxicity studies have indicated that tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-ylcarbamate is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for safe use in humans.

In conclusion, tert-butyl N-1-(4-hydroxyphenyl)-1H-1,2,4-triazol-3-y-carbamate (CAS No. 2413877-18----------------------^{----------------)) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal therapy, anti-inflammatory treatment, and cancer therapy make it an exciting candidate for further research and development in the pharmaceutical industry.) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal therapy, anti-inflammatory treatment, and cancer therapy make it an exciting candidate for further research and development in the pharmaceutical industry.}